Cas no 252049-02-8 (Fmoc-D-Threoninol)

• Product Name: Fmoc-D-Threoninol
• CAS No: 252049-02-8
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 246473
• PubChem ID: 7020322
• Update Time: 2025-10-31

Fmoc-D-Threoninol Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Threoninol
• 9H-fluoren-9-ylmethyl N-[(2S,3S)-1,3-dihydroxybutan-2-yl]carbamate
• Carbamic acid,[(1R,2S)-2-hydroxy-1-(hydroxymethyl)propyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
• H-Trp-NH2·HCl
• 9H-Fluoren-9-ylmethyl [(2S,3S)-1,3-dihydroxybutan-2-yl]carbamate
• Carbamic acid, N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)propyl]-, 9H-fluoren-9-ylmethyl ester
• (9H-Fluoren-9-yl)methyl ((2R,3S)-1,3-dihydroxybutan-2-yl)carbamate
• Carbamic acid, [(1R,2S)-2-hydroxy-1-(hydroxymethyl)propyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
• CS-0450366
• AS-74580
• AKOS015837490
• Carbamic acid, [(1S,2S)-2-hydroxy-1-(hydroxymethyl)propyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
• A851293
• DTXSID00427238
• 252049-02-8
• Fmoc-D-Thr-ol
• (9H-fluoren-9-yl)methyl N-[(2S,3S)-1,3-dihydroxybutan-2-yl]carbamate
• (9H-fluoren-9-yl)methyl (2S,3S)-1,3-dihydroxybutan-2-ylcarbamate
• MFCD00270219
• (9H-fluoren-9-yl)methyl ((2S,3S)-1,3-dihydroxybutan-2-yl)carbamate
• 252049-03-9

• Inchi： 1S/C19H21NO4/c1-12(22)18(10-21)20-19(23)24-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18,21-22H,10-11H2,1H3,(H,20,23)/t12-,18-/m0/s1
• InChI Key： YOKDHMTZJSRRIQ-SGTLLEGYSA-N
• SMILES： O(C(N[C@@H](CO)[C@H](C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 327.14713
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 586.5°C at 760 mmHg
• Flash Point: 308.5°C
• Refractive Index: 1.608
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• PSA: 78.79

Fmoc-D-Threoninol Security Information

• Storage Condition：Store at 0 ° C

Additional information on Fmoc-D-Threoninol

Professional Introduction to Fmoc-D-Threoninol (CAS No. 252049-02-8)

Fmoc-D-Threoninol (CAS No. 252049-02-8) is a specialized compound widely utilized in the field of pharmaceutical synthesis and peptide chemistry. This compound, characterized by its unique structural and functional properties, has garnered significant attention in recent years due to its applications in the development of novel therapeutic agents and biochemical research.

The chemical structure of Fmoc-D-Threoninol consists of a fluoromethylated derivative of D-threonine, where the Fmoc (fluorenylmethyloxycarbonyl) group is attached to the amino group. This modification enhances the stability and reactivity of the compound, making it an invaluable intermediate in solid-phase peptide synthesis (SPPS). The presence of the D-isomer adds an additional layer of specificity, which is crucial for the accurate assembly of peptide sequences in drug development.

In recent years, there has been a surge in research focused on the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. Fmoc-D-Threoninol plays a pivotal role in this area by serving as a building block for constructing complex peptidomimetic scaffolds. These scaffolds have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding, which are critical for treating a range of diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling applications of Fmoc-D-Threoninol is in the synthesis of enantiopure peptides. Enantiopurity is essential for ensuring the efficacy and safety of pharmaceuticals, as even small differences in molecular configuration can lead to significant variations in biological activity. The D-isomer provided by Fmoc-D-Threoninol allows researchers to precisely control the stereochemistry of their peptide products, which is particularly important for drugs that interact with chiral recognition sites in biological systems.

The compound's utility extends beyond peptide synthesis; it is also employed in the development of novel antibiotics and antiviral agents. The unique chemical properties of Fmoc-D-Threoninol enable the creation of structurally diverse molecules that can disrupt pathogenic mechanisms without causing undue harm to host cells. This has opened up new avenues for therapeutic intervention against drug-resistant strains of bacteria and viruses.

Advances in synthetic methodologies have further enhanced the applicability of Fmoc-D-Threoninol. Recent innovations in solid-phase synthesis techniques have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are particularly significant for industrial-scale manufacturing, where cost-effectiveness and reproducibility are paramount.

The role of computational chemistry in optimizing synthetic routes for Fmoc-D-Threoninol cannot be overstated. Molecular modeling and simulations have allowed researchers to predict reaction outcomes with greater accuracy, minimizing trial-and-error experimentation. This approach not only accelerates the discovery process but also reduces waste, aligning with growing environmental concerns in the pharmaceutical industry.

In conclusion, Fmoc-D-Threoninol (CAS No. 252049-02-8) represents a cornerstone compound in modern peptidic chemistry. Its versatility and precision make it indispensable for researchers striving to develop next-generation therapeutics. As our understanding of biological systems continues to evolve, compounds like Fmoc-D-Threoninol will undoubtedly play a central role in shaping the future of medicine.